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Compound of Interest

Compound Name: Ammonium dihydrogen arsenate

Cat. No.: B083941 Get Quote

An In-depth Technical Guide to Ammonium Dihydrogen Arsenate (NH₄H₂AsO₄)

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of ammonium dihydrogen
arsenate (NH₄H₂AsO₄), a compound of interest in materials science and as a pharmaceutical

intermediate. It covers its chemical and physical properties, synthesis and purification

protocols, crystal structure, applications, and critical safety and toxicological data.

Core Chemical and Physical Properties
Ammonium dihydrogen arsenate is a colorless, crystalline inorganic solid.[1] It is highly

soluble in water and is known for its ferroelectric properties at low temperatures.[1][2] All

pertinent quantitative data are summarized below for ease of reference.

Table 1: Physical and Chemical Properties of NH₄H₂AsO₄
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Property Value Citations

IUPAC Name
Azanium dihydrogen
arsorate

[3]

Chemical Formula NH₄H₂AsO₄ [1]

Molar Mass 158.97 g/mol [1][3][4]

Appearance
Colorless or white tetragonal

crystals
[1][5][6]

Density 2.311 - 2.34 g/cm³ [1][4][5]

Melting Point 300 °C (decomposes) [4][5][7]

Solubility in Water Soluble; 337.4 mg/mL at 0 °C [4][5][8]

Refractive Index 1.577 [5][6]

| CAS Number | 13462-93-6 |[1][3] |

Synthesis and Experimental Protocols
The synthesis of ammonium dihydrogen arsenate is achieved through a straightforward acid-

base neutralization reaction. The subsequent purification is critical for obtaining a high-purity

product suitable for research and specialized applications.

Experimental Protocol: Synthesis
The primary method for synthesizing ammonium dihydrogen arsenate involves the reaction

of a concentrated solution of arsenic acid with ammonia.[1]

Objective: To synthesize crude ammonium dihydrogen arsenate (NH₄H₂AsO₄).

Materials:

Arsenic acid (H₃AsO₄), concentrated solution

Ammonia (NH₃), concentrated aqueous solution (e.g., 28-30%)
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Deionized water

Reaction vessel (glass beaker)

Magnetic stirrer and stir bar

Fume hood

Methodology:

In a fume hood, place a calculated amount of concentrated arsenic acid solution into the

reaction vessel.

Begin stirring the arsenic acid solution gently at room temperature.

Slowly add a stoichiometric amount (1:1 molar ratio) of concentrated ammonia solution to the

arsenic acid. The reaction is exothermic, and slow addition is necessary to control the

temperature.

The reaction is: H₃AsO₄ + NH₃ → NH₄H₂AsO₄.[1]

Continue stirring for 30-60 minutes after the addition is complete to ensure the reaction goes

to completion.

Colorless crystals of ammonium dihydrogen arsenate will precipitate out of the solution.[1]

[9]

Collect the crude product by vacuum filtration and wash with a small amount of cold

deionized water to remove any unreacted starting materials.

Experimental Protocol: Purification
Purification is typically achieved by recrystallization from water, leveraging the compound's high

solubility in hot water and lower solubility at cooler temperatures.[8]

Objective: To purify crude NH₄H₂AsO₄ via recrystallization.

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://en.wikipedia.org/wiki/Ammonium_dihydrogen_arsenate
https://www.benchchem.com/product/b083941?utm_src=pdf-body
https://en.wikipedia.org/wiki/Ammonium_dihydrogen_arsenate
https://en.wikipedia.org/wiki/Ammonium_arsenate
https://www.guidechem.com/encyclopedia/ammonium-dihydrogen-arsenate-dic17475.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crude NH₄H₂AsO₄ crystals

Deionized water

Erlenmeyer flask

Hot plate

Buchner funnel and filter paper

Ice bath

Methodology:

Dissolve the crude NH₄H₂AsO₄ product in a minimal amount of hot deionized water in an

Erlenmeyer flask.

Once fully dissolved, remove the flask from the heat source and allow it to cool slowly to

room temperature.

To maximize crystal yield, place the flask in an ice bath to further decrease the solution's

temperature.

Collect the purified crystals by vacuum filtration.

Dry the crystals in a desiccator or a low-temperature oven to remove residual water.

Synthesis and Purification Workflow
The following diagram illustrates the logical flow from reactants to the final purified product.

Arsenic Acid Solution
(H3AsO4)
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(NH3)
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Click to download full resolution via product page
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Caption: Workflow for the synthesis and purification of NH₄H₂AsO₄.

Crystal Structure and Material Properties
Ammonium dihydrogen arsenate is isomorphous with ammonium dihydrogen phosphate

(ADP), a well-known ferroelectric and nonlinear optical material.[2][9] X-ray diffraction studies

have confirmed its crystal structure, which is crucial for understanding its physical properties.[9]

Crystal System: Orthorhombic or Tetragonal[6][9]

Properties: The compound exhibits ferroelectric and piezoelectric properties.[1] It is also of

interest as a material for nonlinear optics, where it can be used for applications such as

second-harmonic generation.[1]

Applications
Due to its specific physical and chemical properties, NH₄H₂AsO₄ has niche but important

applications.

Pharmaceutical Intermediate: It is used in the synthesis of various pharmaceutical

compounds.[1][10]

Materials Science: Its ferroelectric nature makes it a subject of study in condensed matter

physics.[1][2]

Nonlinear Optics: The crystalline structure allows for applications in nonlinear optics, similar

to ADP.[1]

Toxicology and Biological Significance for Drug
Development
The presence of arsenic in the +5 oxidation state dictates the compound's high toxicity. For

drug development professionals, understanding its mechanism of action is critical for both

safety assessment and exploring potential therapeutic avenues (e.g., in oncology, where

arsenic compounds have been used).
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Arsenate (AsO₄³⁻) is a chemical analogue of phosphate (PO₄³⁻). This similarity allows it to

enter cells via phosphate transport systems and interfere with critical metabolic pathways. The

primary mechanism of toxicity is the uncoupling of oxidative phosphorylation. Arsenate

substitutes for phosphate in glycolysis, forming an unstable ADP-arsenate ester that rapidly

hydrolyzes. This process consumes ATP precursors without generating ATP, effectively draining

the cell of energy and leading to cellular dysfunction and apoptosis.

Logical Pathway of Arsenate Toxicity
The diagram below outlines the mechanism by which arsenate disrupts cellular metabolism.
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Caption: Arsenate's interference with cellular energy metabolism.
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Safety, Handling, and Regulatory Information
Ammonium dihydrogen arsenate is highly toxic and a known human carcinogen.[3][11] Strict

safety protocols must be followed during its handling, storage, and disposal.

Table 2: Hazard and Safety Information for NH₄H₂AsO₄

Hazard Identification
GHS Classification &
Statements

Citations

Acute Toxicity, Oral
Category 3; H301: Toxic if
swallowed

[3][8]

Acute Toxicity, Inhalation
Category 3; H331: Toxic if

inhaled
[3][8]

Carcinogenicity
Category 1A; H350: May

cause cancer
[3][8][11]

Hazardous to Aquatic Life

(Acute)

Category 1; H400: Very toxic to

aquatic life
[3][8][11]

Hazardous to Aquatic Life

(Chronic)

Category 1; H410: Very toxic to

aquatic life with long lasting

effects

[3][8][11]

Signal Word Danger [1][5]

Transport Information

UN Number UN1557 [11][12]

Proper Shipping Name

ARSENIC COMPOUND,

SOLID, N.O.S. (ammonium

dihydrogen arsenate)

[11]

Hazard Class 6.1 (Poison) [11][12]

| Packing Group | II |[6][11] |

Handling Recommendations:
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Always handle in a well-ventilated chemical fume hood.[11]

Use appropriate Personal Protective Equipment (PPE), including gloves, safety goggles, and

a lab coat.[11]

Avoid creating dust.[11]

Do not ingest or inhale.[11]

Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials.[11]

Disposal must be carried out in accordance with local, regional, and national hazardous

waste regulations.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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